2-[2-(Bromomethyl)phenyl]naphthalene

• CAS No.: 61684-55-7
• Molecular Formula: C17H13Br
• Molecular Weight: 297.2 g/mol
• IUPAC Name: 2-[2-(bromomethyl)phenyl]naphthalene
• InChI: InChI=1S/C17H13Br/c18-12-16-7-3-4-8-17(16)15-10-9-13-5-1-2-6-14(13)11-15/h1-11H,12H2
• InChI Key: GJVSHKYHUSYPAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC=CC=C3CBr

Description

2-[2-(Bromomethyl)phenyl]naphthalene is a useful research compound. Its molecular formula is C17H13Br and its molecular weight is 297.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

105 g (0.48 mol) of 25 and 90 g (0.5 mol) of N-bromo-succinimide were dissolved in 2000 cm3 of tetrachloro-methane at room temperature, 3 g of azobisisobutyronitrile were added, and the mixture was refluxed for 4 hours. The succinimide which precipitated was filtered off, the solvent was removed in vacuo, and the residue was purified by filtration through 1000 g of silica gel (hexane/methylene chloride 9:1), giving 112 g (79%) of 26 as a colorless lachrymatory oil.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

105 g (0.48 mol) of 13 and 90 g (0.5 mol) of N-bromosuccinimide were dissolved at room temperature in 2000 cm3 of carbon tetrachloride, admixed with 3 g of azobisisobutyronitrile and heated under reflux for 4 hours. The precipitated succinimide was filtered off, the solvent was removed under reduced pressure and the residue was purified by filtration through 1000 g of silica gel (hexane/methylene chloride 9:1). This gave 112 g (79%) of 14 as a colorless, lacrymatory oil.